Journal Name:International Journal of Mass Spectrometry
Journal ISSN:1387-3806
IF:1.934
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/500847/description#description
Year of Origin:1998
Publisher:Elsevier
Number of Articles Per Year:164
Publishing Cycle:Biweekly
OA or Not:Not
International Journal of Mass Spectrometry ( IF 1.934 ) Pub Date: 2023-06-29 , DOI:
10.1016/j.compscitech.2023.110140
We elucidate and quantify the feasibility of an environmentally friendly alternative to the carbon-black-filled elastomer nanocomposite. Specifically, elastomer nanocomposites with three different fillers are studied (namely carbon-black, silica-silane-DPG, and silica-silane-hexylamine systems) and experimentally tested under two quasi-static compressive loading conditions (namely monotonic loading and cyclic loading at different large strain levels and without preconditioning). By restricting attention to the mechanical response of the composites, we utilize a finite-deformation yield-surface-free elastoplastic constitutive material modeling to characterize the mechanical response of the filled elastomers and, thus, elucidate the relationship between model parameters and nanocomposite composition. In turn, effects from different deformation and damage mechanisms are decoupled and quantified. The constitutive model is mechanistically sound and, after proper parameter identification, it yields an excellent agreement between experimental data and model response.
International Journal of Mass Spectrometry ( IF 1.934 ) Pub Date: 2023-07-26 , DOI:
10.1016/j.compscitech.2023.110193
Composite structures used in marine environments experience the erosion of seawater ageing and alternating water pressure during floating and diving. In this paper, the mechanical behavior of CFRP laminates under seawater pressure environment was studied experimentally. The evolution process of moisture absorption behavior and erosion defects in the cross section was monitored. The mechanism of the influence of hydrostatic pressure on the in-plane and interlaminar failure modes of the specimens was revealed. The results demonstrate that the hydrostatic pressure can activate the capillary action at the interface between the fiber and the matrix, and the plasticization of the matrix significantly reduces the in-plane strength of the specimens (the tensile strength decreases by 28.3%). As the pressure increases the specimens are more susceptible to delamination failure in the compression area under bending load. The toughening and embrittlement mechanisms of the specimens were activated simultaneously, with a minor increase in GIC and a slight decrease in GIIC under hydrostatic pressure. A short-term pressure dependent nonlinear model for predicting mechanical degradation was established based on the Arrhenius equation. The fitness of proposed model was compared with other models from the literature to verify the accuracy of the prediction.
International Journal of Mass Spectrometry ( IF 1.934 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.compscitech.2023.110183
Generally, porous materials are good candidates for sound absorption and thermal insulation. However, low sound absorption coefficient under 1000 Hz, low mechanical stability and poor consistency of performance hinders the wide applications of porous materials. In this study, we develop a kind of aerogel (PAN@ZIF-8-Kevlar aerogel) with well-designed hierarchical and tortuous porous structures to consume the low-frequency sound, hinder thermal transmission. The sound absorption coefficient of the PAN@ZIF-8-Kevlar is as high as 0.99 at 500Hz; average sound absorption coefficient of the material at 250, 500, 750, and 1000 Hz reaches 0.73. In addition, the thermal conductivity of PAN@ZIF-8-Kevlar is similar to that of air, thermal conductivity is near that 24.61 mW m−1 K−1. Notably, the PAN@ZIF-8-Kevlar aerogels also exhibit durable and stable cycling performance. The material retains its structural stability and retains its original low frequency sound absorption properties after 500 compression cycles. The hydrophobic material provides them with good moisture resistance (the water contacts angle (WCA) of PAN@ZIF-8-Kevlar-90 wt% aerogel was 143.3°). These favorable properties indicate that the composite nanofibers aerogel has potential options for sound absorption, thermal insulation in vehicles, buildings, and indoor reverberation.
International Journal of Mass Spectrometry ( IF 1.934 ) Pub Date: 2023-07-14 , DOI:
10.1016/j.compscitech.2023.110161
Excess heat production in miniaturized and integrated of electronic devices has created a strong demand for polymeric thermal management materials with superior thermal conductivity and flame retardancy. For the reason, a phytate-assisted ball-milling method was used to exfoliate and functionalize the boron nitride nanosheets (f-BNNS) with flame retardancy, which was further modified using KH560. Then, EP composites with f-BNNS@KH560 frames were prepared by emulsion polymerization, adhesive self-assembly and hot-pressing strategies. The mass ratio of EP to water in the emulsion polymerization process is closely related to the structure of f-BNNS@KH560 framework. The smaller the ratio of EP to water, the more complex the structure of the framework and the more paths for heat transfer of the obtained EP composites. Ultimately, f-BNNS@KH560/EP-3 exhibits a high K value of 2.4 W m−1 K−1 at a loading of 30 wt% due to more abundant heat transfer paths and good compatibility. In the cooling performance test of LED lamp, f-BNNS@KH560/EP-3 works at a temperature 16.5 °C lower than that of conventional f-BNNS@KH560/EP composites. Besides, the superior flame retardancy of f-BNNS@KH560/EP is mainly attributed to the strong barrier effect of adjustable f-BNNS@KH560 framework. Undoubtedly, f-BNNS@KH560/EP-3 provides ideas for industrial applications of high power devices.
International Journal of Mass Spectrometry ( IF 1.934 ) Pub Date: 2023-06-24 , DOI:
10.1016/j.compscitech.2023.110134
Multifunctional energy storage devices are being pursued in a quest for more reliable battery systems for use in electric vehicles. However, the full realization of these batteries rests on the fabrication of solid electrolytes with high mechanical integrity and good processibility. In the present work, high modulus polyether ether ketone (PEEK) fibres are embedded inside a Li+-ion conducting poly(ethylene) oxide matrix. The macromolecular backbone of PEO provides lithium ion transport pathways while the robust rigidity of PEEK fibres enhances mechanical strength. The Young's modulus of the composite solid polymer electrolyte (CSPE) was increased by more than two orders of magnitude (from 0.9 MPa to up to 900 MPa) in the presence of the mechanical fillers. The ionic conductivity of 3.3 x 10−4 S/cm at 60 °C enabled successful cycling of Lithium metal batteries based on these CSPEs with high capacity retention of more than 96% over 200 cycles at 0.1 C. This prototypical system provides a straightforward approach to effectively decouple the mechanical properties from the ionic conductivity which will facilitate the development of mechanically strong highly conducting electrolytes for the next generation of batteries.
International Journal of Mass Spectrometry ( IF 1.934 ) Pub Date: 2023-07-04 , DOI:
10.1016/j.compscitech.2023.110145
Fiber-reinforced polymer (FRP) composites modified with ceramic fillers have excellent thermal stability at high temperatures and are applied in aeronautical and aerospace fields. The effect of strain rate on their mechanical behavior at different temperatures (corresponding to different states of FRP composites) is of interest. In this study, dynamic and quasi-static compressive tests of a kind of ceramifiable polymer composites, B4C-talc modified high-silica/boron-phenolic (B4C-talc_HS/BPh) composites, were examined at 25–1000 °C. A high-temperature split Hopkinson pressure bar with a double-synchronous assembled system was employed to carry out dynamic tests. During the tests, high-speed camera was employed to monitor the progressive failure process, and the failure morphology was examined using an optical microscope. The tests show that the compressive strength decreases with increasing temperature to 600 °C at both low and high strain rates. However, it is found for the first time that the compressive strength increases obviously at 800–1000 °C due to the ceramifiable transition at a high strain rate. Moreover, the influence of temperature and loading rate on the compressive failure behavior of B4C-talc_HS/BPh composites was systematically investigated. Shear force dominates the failure under dynamic load at 25–1000 °C, while it is 25–450 °C under quasi-static load. Piece-wise models are developed to describe the temperature and strain-rate dependent evolution behavior of the compressive strength. This research provides basic experimental data on the mechanical properties of B4C-talc_HS/BPh composites, which can inform the design, evaluation of integrity, and reliability of thermal protection structures.
International Journal of Mass Spectrometry ( IF 1.934 ) Pub Date: 2023-06-15 , DOI:
10.1016/j.compscitech.2023.110108
This study addresses the role of the “thickness effect” on damage propagation and cracks growth inside the plain-woven carbon fiber composites under Iosipescu shear loading. Specimens of three different thicknesses are tested at 60%, 80%, and 100% of their respective maximum stress values. Acoustic Emission (A.E.), Infrared Thermography (I.R.T.), and ex-situ Micro-CT analyses are performed on the representative specimens at each applied load step. The A.E. analysis indicates that the extent of matrix cracking decreases with the increase in the thickness of the laminate. The significance of the Felicity ratio is also observed when specimens are reloaded at different stress levels. The I.R.T. analysis shows that the thermoelastic effect causes a temperature drop in the elastic range. Micro-CT analysis observed only matrix bruises due to shear deformation in the elastic range, whereas the kink band formation, crack diversion, crack arrest, and delamination are observed through the C.T. scans when performed at elevated stress levels. The quantitative analysis shows the extent of crack growth in 3D space at 0% and 100% stress levels. The manufacturing defects adversely affect crack propagation, and the density of the cracks rises with the increase in thickness of the specimen. A material-degradation-based progressive damage analysis was performed through Ansys using maximum stress failure criteria. The numerical and experimental results indicate that the increase in thickness of the sample increases the crack growth near the top and bottom V-notched section due to the tension-compression configuration of applied loading.
International Journal of Mass Spectrometry ( IF 1.934 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.compscitech.2023.110184
This paper innovatively proposed sandwich-type hybrid carbon fiber reinforced polymer (CFRP) laminates with continuous layers and discontinuous self-stitching layers. The self-stitching structure, characterized by nesting of adjacent layers, was inspired by the unique overlapping feature of ironclad beetle and brick-and-mortar feature of nacre. Three-point bending according to ASTM D7264 were performed using an universal testing machine and Charpy impact according to ISO 179-2 were performed using a Digital IZOD Impact tester to evaluate the mechanical performance. The self-stitching microstructure can significantly enhance the toughness and pseudo-ductility of CFRP laminates by promoting delamination and activating large scale fiber bridgings additionally. Compared with unidirectional CFRP, a well-designed hybrid laminates with self-stitching layers can simultaneously improve the flexural stiffness, energy absorption and failure strain by 9.1%, 81.5% and more than 228% under quasi-static bending conditions, respectively. Meanwhile, the dynamic energy absorption of the well-designed hybrid laminate outperformed that of unidirectional CFRP by 66.5%. This work achieved a good trade-off between strength and toughness of CFRPs and provided a new way for the design of high-performance materials.
International Journal of Mass Spectrometry ( IF 1.934 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.compscitech.2023.110163
Energy shortages and ecological concerns have led to a focus on efficient waste heat utilization. Phase-change organohydrogels and thermoelectric generators combine to provide electricity from waste heat, which is a promising method for waste heat recovery and reuse. In this work, a multifunctional organohydrogel was elaborately fabricated through the Pickering emulsion method and UV-initiated polymerization, composed of rambutan-like phase change microspheres and polyacrylamide (PAAm) skeleton. In particular, the paraffin wax (PW) was employed as a phase change material and microencapsulated within cellulose nanofibril (CNF)/carbon nanotube (CNT)/Fe3O4 hybrid shells. Attributed to the unique microspheres, the resultant organohydrogel possessed various advanced features. The phase transition behaviors of the microspheres enabled the organohydrogel to store, release, and manage thermal energy. Harvested waste heat can be efficiently stored in the organohydrogel and discharged into the thermoelectric system. The thermoelectric generator achieved remarkable output voltage and current of 518.0 mV and 86.3 mA via thermal-electricity conversion, respectively. Additionally, the organohydrogel also exhibited favorable thermosensitive properties over a wide temperature range (from −18.0 to 90.0 °C), and mechanical responsiveness with a low detection limit (1.0%). Thus, organohydrogels with rambutan-like microstructures presented promising potentials for thermal energy storage systems and next-generation multifunctional electronic devices.
International Journal of Mass Spectrometry ( IF 1.934 ) Pub Date: 2023-07-17 , DOI:
10.1016/j.compscitech.2023.110162
Despite the increasing usage of adhesively bonded joints (ABJs) in various industries, optimization of their bond strength in a cost-effective manner remains a challenging task, particularly when complex loading scenarios such as static and dynamic compressive loadings are considered. The task becomes even more challenging in bonded joints with sandwich composite adherends. This study focuses on the performances of double-strap ABJs configured by unique sandwich composite adherends, carbon fiber-reinforced plastic straps, and a room-cured structural epoxy resin under axial impact loading. A Finite Element-Cohesive Zone (FE-CZ) model is developed to simulate the response of the joints, and its integrity is validated against the experimental tests at three impact energy levels. The model is used to simulate the response of various ABJ configurations under axial impact loading, taking into account 13 material, geometrical, and testing-related parameters that influence joint strength, thereby generating 410 data sets. Subsequently, three Machine Learning (ML) models, including deep neural networks and genetic evolution (i.e., genetic programming and genetic algorithms) are developed and trained by the data sets to predict the ABJs load-bearing capacity. The ML models explore the relationship between the design parameters and the joint's ultimate load-bearing capacities, leading to the development of cost-effective and accurate empirical equations, and optimized joint configurations.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学4区 | PHYSICS, ATOMIC, MOLECULAR & CHEMICAL 物理:原子、分子和化学物理4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
10.10 | 97 | Science Citation Index Science Citation Index Expanded | Not |
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